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Compound of Interest

Compound Name:
2-(Benzyloxy)ethanamine

hydrochloride

Cat. No.: B051211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Benzyloxy)ethanamine
hydrochloride (CAS Number: 10578-75-3), a versatile building block with applications in

synthetic chemistry and drug discovery. This document consolidates key physicochemical data,

spectroscopic information, synthesis protocols, and explores its potential in the development of

novel therapeutics.

Physicochemical Properties
2-(Benzyloxy)ethanamine hydrochloride is a white to off-white solid. Its key physicochemical

properties are summarized in the table below for easy reference and comparison.
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Property Value Reference

CAS Number 10578-75-3

Molecular Formula C₉H₁₄ClNO

Molecular Weight 187.67 g/mol

Melting Point 142-147 °C

Boiling Point
240.6 °C at 760 mmHg (of free

base)

Appearance White to off-white solid/powder

Purity Typically >97%

Storage
Room temperature, in a dry

area

Spectroscopic Data
Detailed spectroscopic analysis is crucial for the identification and characterization of 2-
(Benzyloxy)ethanamine hydrochloride.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum provides characteristic signals for the protons in the molecule.
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Chemical Shift
(δ) ppm

Multiplicity Integration Assignment Reference

8.01 bs 3H -NH₃⁺

7.35-7.36 m 5H
Aromatic protons

(C₆H₅)

4.54 s 2H -O-CH₂-Ph

3.63 t, J = 5.60 Hz 2H -CH₂-O-

3.01 t, J = 5.20 Hz 2H -CH₂-NH₃⁺

Solvent: DMSO-

d₆, Instrument:

400 MHz

Infrared (IR) Spectroscopy
While specific IR data for the hydrochloride salt is not readily available, the spectrum of the free

base, 2-(Benzyloxy)ethanamine, shows characteristic peaks. The hydrochloride salt would be

expected to show additional broad absorption bands corresponding to the N-H stretching of the

ammonium salt.

**2.3. Mass Spectrometry (
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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